
An In-depth Technical Guide to 3-Hydroxy-2-
methylbenzaldehyde

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Hydroxy-2-methylbenzaldehyde

Cat. No.: B113236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Hydroxy-2-
methylbenzaldehyde (CAS No. 90111-15-2), a substituted aromatic aldehyde. Due to its

specific substitution pattern, this compound presents potential as a building block in the

synthesis of more complex molecules in medicinal chemistry and materials science. This

document consolidates available data on its chemical and physical properties, spectroscopic

information, and predicted safety characteristics. While detailed experimental protocols and

specific applications in drug development are not widely reported in public literature, this guide

provides foundational knowledge based on available data and predictive models.

Chemical and Physical Properties
3-Hydroxy-2-methylbenzaldehyde is a solid, appearing white to yellow in color.[1] Its core

structure consists of a benzene ring substituted with a hydroxyl group at position 3, a methyl

group at position 2, and a formyl (aldehyde) group at position 1.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 3-Hydroxy-2-
methylbenzaldehyde. It is important to note that several of these values are predicted based

on computational models due to a scarcity of published experimental data.
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Property Value Source

CAS Number 90111-15-2 [1][2]

Molecular Formula C₈H₈O₂ [1][2]

Molecular Weight 136.15 g/mol [1][3]

Appearance White to yellow solid [1]

Boiling Point (Predicted) 250.6 ± 20.0 °C [1]

Density (Predicted) 1.175 ± 0.06 g/cm³ [1]

pKa (Predicted) 9.59 ± 0.10 [1][2]

Note: Solubility data in common solvents is not readily available in the literature. However,

based on its structure, it is expected to have limited solubility in water and good solubility in

organic solvents such as ethanol, acetone, and dichloromethane.

Synthesis
While specific, detailed experimental protocols for the synthesis of 3-Hydroxy-2-
methylbenzaldehyde are not extensively published, a general synthetic pathway can be

inferred from related chemical literature. A plausible route involves the formylation of 2-

methylphenol or a derivative. A general synthesis workflow is depicted below.

Starting Material
(e.g., 2-Methylphenol derivative)

Formylation Reaction
(e.g., Vilsmeier-Haack or Reimer-Tiemann)

Aqueous Workup
and Extraction

Purification
(e.g., Column Chromatography) 3-Hydroxy-2-methylbenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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